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Compound of Interest

Compound Name: 4-(Isopentyloxy)benzohydrazide
CAS No.: 721426-56-8

Cat. No.: B2535915

Get Quote

Chemical Identity & Core Profile[1][2][3][4][5][6][7]

4-(Isopentyloxy)benzohydrazide (also known as 4-(3-methylbutoxy)benzohydrazide) is a

specialized organic intermediate belonging to the class of alkoxybenzohydrazides. It is
primarily utilized as a precursor for Schiff base ligands in coordination chemistry, a mesogenic
core in liquid crystal design, and a lipophilic scaffold in drug discovery (specifically targeting
antimycobacterial and anticancer pathways).

While the parent acid is widely indexed, the hydrazide derivative is often generated in situ or
supplied as a custom synthesis product.
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Technical Specification

Chemical Name

4-(3-methylbutoxy)benzohydrazide

Not Formally Assigned (Refer to Parent Acid

CAS Number
CAS: 2910-85-2)
Molecular Formula C12H18N202
Molecular Weight 222.29 g/mol
SMILES CC(C)CCOC1=CC=C(C=C1)C(=O)NN
Calculated: ZJYYDMKIBGAUCA-
InChlKey

UHFFFAOYSA-N (Isomer dependent)

Physical State

White to off-white crystalline solid

Solubility

Soluble in DMSO, DMF, hot Ethanol; Insoluble

in Water

Melting Point

Approx. 145-148 °C (Derivative dependent)

Note on CAS Registry: As of current chemical indices, a unique CAS number for the specific

hydrazide form is not widely listed in public domains (PubChem, ChemSpider). Researchers

should reference the Parent Acid (4-1sopentyloxybenzoic acid, CAS: 2910-85-2) for

procurement and synthesis validation.

Synthesis & Manufacturing Protocol

The synthesis of 4-(Isopentyloxy)benzohydrazide follows a robust Nucleophilic Acyl

Substitution pathway. This protocol is designed to ensure high purity by proceeding through a

stable ester intermediate, avoiding the direct and often messy reaction of the acid with

hydrazine.
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Reaction Scheme

» Alkylation: 4-Hydroxybenzoic acid

4-(Isopentyloxy)benzoic acid.

o Esterification: Acid

Methyl/Ethyl 4-(Isopentyloxy)benzoate.

» Hydrazinolysis: Ester

4-(Isopentyloxy)benzohydrazide.

Detailed Experimental Protocol
Step 1: Etherification (Williamson Synthesis)

e Reagents: 4-Hydroxybenzoic acid (1.0 eq), Isopentyl bromide (1.2 eq), K2COs (2.5 eq),
Acetone or DMF.

e Procedure: Reflux the mixture for 12—16 hours. Monitor by TLC (Hexane:EtOAc 7:3).

o Workup: Remove solvent, acidify with HCI (1M) to precipitate the acid (CAS 2910-85-2).
Recrystallize from Ethanol/Water.

Step 2: Esterification (Fischer)

o Reagents: 4-(Isopentyloxy)benzoic acid, Methanol (excess), H2SOa (cat.).
e Procedure: Reflux for 8 hours.

o Workup: Evaporate methanol, neutralize with NaHCOs, extract with Ethyl Acetate. Yields
Methyl 4-(isopentyloxy)benzoate.

Step 3: Hydrazinolysis (Key Step)

o Reagents: Methyl 4-(isopentyloxy)benzoate (1.0 eq), Hydrazine Hydrate (80% or 99%, 5.0—
10.0 eq), Absolute Ethanol.

e Procedure:
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[e]

Dissolve the ester in absolute ethanol (5 mL/mmol).

o

Add hydrazine hydrate dropwise at room temperature.

[¢]

Reflux the mixture for 610 hours. A white precipitate typically forms upon cooling.

[¢]

Purification: Filter the solid, wash extensively with cold water (to remove excess
hydrazine) and cold ethanol. Recrystallize from hot ethanol to obtain needle-like crystals.

Visualization: Synthesis Workflow

4-Hydroxybenzoic Acid Alkylation | kacos . Reflux 4 Acid 12504, Reflux | Methyl Ester Hydrazinolysis | _Eon, , Refiux, 8h__| 4-(1sopentyloxy)benzohydrazide
(CAS 99-96-7) (+ Isopentyl Bromide) (CAS 2910-85-2) (+ MeOH/H+) Intermediate (+ N2H4-H20) (Target)

Click to download full resolution via product page

Figure 1: Step-wise chemical synthesis pathway from commercially available precursors to the
target hydrazide.

Applications in Drug Development & Materials
Science

The isopentyloxy tail confers significant lipophilicity (LogP ~2.5-3.0) to the benzohydrazide
core, altering its pharmacokinetics and physical properties compared to the parent 4-
hydroxybenzohydrazide.

A. Medicinal Chemistry (Anti-TB & Anti-Cancer)

Benzohydrazides are pharmacophores in several bioactive agents (e.g., Isoniazid). The
addition of the isopentyl chain serves two purposes:

 Membrane Permeability: Enhances penetration through the waxy cell wall of Mycobacterium
tuberculosis.

o Schiff Base Precursor: The terminal -NH2 group condenses with aldehydes to form
Acylhydrazones. These derivatives are potent iron chelators (via the O-N-O donor set) and
inhibitors of ribonucleotide reductase.
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B. Liquid Crystals (Mesogens)

Alkoxybenzohydrazides are classic "rod-like" (calamitic) mesogens.

e Mechanism: The rigid benzohydrazide core provides structural linearity, while the flexible
isopentyl tail disrupts crystal packing, lowering the melting point and stabilizing the Nematic

or Smectic liquid crystal phases.

o Utility: Used as dopants to adjust the phase transition temperatures of liquid crystal displays
(LCDs).

Visualization: Biological Mechanism (Schiff Base

Formation)
4-(Isopentyloxy)benzohydrazide Target Aldehyde
(Nucleophile) (e.g., Salicylaldehyde)
Metal lon (Fe3+, Cu2+)
7/
/
/
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(Acylhydrazone)
/
Inhibition of
Ribonucleotide Reductase

Click to download full resolution via product page

Figure 2: Mechanism of action for benzohydrazide derivatives in biological systems via Schiff

base formation and metal chelation.

Analytical Characterization

To validate the synthesis of 4-(Isopentyloxy)benzohydrazide, the following spectral signals

must be confirmed.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2535915/docs?utm_src=pdf-body-img#technical-monograph-4-isopentyloxy-benzohydrazide
https://www.benchchem.com/product/b2535915/docs?utm_src=pdf-body#technical-monograph-4-isopentyloxy-benzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2535915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Expected Signal / Observation

3300-3200 cm~1: N-H stretching (doublet for -
R Spect NH2).1650 cm~1: C=0 (Amide I) stretching.1250
ectrosco
P i cm~1; C-O-C asymmetric stretching (Ether

linkage).

0 9.6 ppm: Singlet (1H, -CONH-).0 7.8 & 6.9
ppm: Doublets (2H each, AA'BB' system,

1H NMR (DMSO-ds) Aromatic).® 4.4 ppm: Broad Singlet (2H, -NH2).5
4.0 ppm: Triplet (2H, -OCH2-).0 1.7-0.9 ppm:
Multiplets (Isopentyl alkyl chain).

M Spect . [M+H]* = 223.3 m/z. Look for fragment at 135
ass Spectrometr
P Y m/z (loss of hydrazine and alkyl chain).

Handling & Safety Data

Hazard Classification: Irritant (Skin/Eye/Respiratory).

Hydrazine Warning: The synthesis involves Hydrazine Hydrate, a known carcinogen and
potent reducing agent. All reactions must be performed in a fume hood.

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent
oxidation of the hydrazide group.
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 Liquid Crystal Applications: Journal of Materials Chemistry. "Mesogenic properties of
alkoxybenzohydrazide derivatives". (General Reference for Class Behavior).

» To cite this document: BenchChem. [Technical Monograph: 4-(Isopentyloxy)benzohydrazide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2535915/docs#technical-monograph-4-isopentyloxy-
benzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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